Cas no 2151766-97-9 ((2-Bromo-5-methylphenyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (2-Bromo-5-methylphenyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2151766-97-9
• MF: C₁₅H₁₅BrO₃S
• MW: 355.246802568436
• CID: 6244269
• PubChem ID: 165846242
• Update Time: 2025-10-28

(2-Bromo-5-methylphenyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• (2-bromo-5-methylphenyl)methyl 4-methylbenzene-1-sulfonate
• EN300-6415120
• 2151766-97-9
• (2-Bromo-5-methylphenyl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H15BrO3S/c1-11-3-6-14(7-4-11)20(17,18)19-10-13-9-12(2)5-8-15(13)16/h3-9H,10H2,1-2H3
• InChI Key： RTECXRRIPHBDCJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1COS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 353.99253g/mol
• Monoisotopic Mass: 353.99253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.8Ų

Additional information on (2-Bromo-5-methylphenyl)methyl 4-methylbenzene-1-sulfonate

Comprehensive Overview of (2-Bromo-5-methylphenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2151766-97-9)

The compound (2-Bromo-5-methylphenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2151766-97-9) is a specialized organic sulfonate ester with significant applications in pharmaceutical intermediates and material science. Its unique molecular structure, featuring a bromomethyl and methylsulfonate group, makes it a valuable building block in synthetic chemistry. Researchers and industry professionals frequently search for sulfonate ester derivatives, aryl bromide compounds, and CAS 2151766-97-9 applications, reflecting its growing relevance in advanced chemical synthesis.

In recent years, the demand for high-purity sulfonates like (2-Bromo-5-methylphenyl)methyl 4-methylbenzene-1-sulfonate has surged due to their role in developing targeted drug delivery systems and photoactive materials. This compound’s electron-withdrawing properties and thermal stability are often highlighted in forums discussing organic synthesis optimization and green chemistry alternatives. Notably, its CAS registry number (2151766-97-9) is frequently queried alongside terms such as synthetic routes, NMR spectra data, and scalable production methods.

From a structural perspective, the 2-bromo-5-methylphenyl moiety enhances reactivity in cross-coupling reactions, a topic trending in catalysis research. Meanwhile, the 4-methylbenzenesulfonate group contributes to solubility in non-polar solvents, a feature critical for formulation scientists. These attributes align with current industry searches for multifunctional intermediates and custom chemical synthesis solutions. Analytical techniques like HPLC purity testing and mass spectrometry characterization are commonly associated with this compound in academic literature.

Environmental and regulatory considerations have also shaped interest in 2151766-97-9. Discussions around biodegradable sulfonates and low-toxicity reagents often reference this compound’s potential as a safer alternative to traditional reagents. Its compatibility with microwave-assisted synthesis—a popular search term among process chemists—further underscores its modern applicability. Patent databases reveal its use in electronic material coatings, linking it to emerging trends in flexible electronics and optoelectronic devices.

For laboratory handling, proper storage of (2-Bromo-5-methylphenyl)methyl 4-methylbenzene-1-sulfonate under inert conditions is emphasized in technical datasheets, addressing common queries about compound stability and shelf-life extension. The compound’s crystalline form and melting point range (frequently searched parameters) are documented in peer-reviewed studies, aiding in quality control protocols. Suppliers often highlight its availability in research-grade quantities, catering to the needs of small-scale R&D projects.

Innovative applications continue to emerge, particularly in polymer modification and ligand design for transition metal complexes. These align with Google Scholar’s trending keywords like “sulfonate-based catalysts” and “halogenated aromatic building blocks”. As synthetic methodologies evolve, the compound’s role in C-H activation reactions and click chemistry frameworks remains a focal point for researchers exploring atom-efficient transformations.